Cas no 2171197-53-6 (2-(2S)-1-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanoylpiperidin-2-ylacetic acid)
2-(2S)-1-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanoylpiperidin-2-ylacetic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-(2S)-1-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanoylpiperidin-2-ylacetic acid
- 2171197-53-6
- 2-[(2S)-1-[(3R)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylpentanoyl]piperidin-2-yl]acetic acid
- EN300-1580052
-
- Inchi: 1S/C28H34N2O5/c1-18(2)25(16-26(31)30-14-8-7-9-19(30)15-27(32)33)29-28(34)35-17-24-22-12-5-3-10-20(22)21-11-4-6-13-23(21)24/h3-6,10-13,18-19,24-25H,7-9,14-17H2,1-2H3,(H,29,34)(H,32,33)/t19-,25+/m0/s1
- InChI Key: UJCIZCHMRNIDER-UQBPGWFLSA-N
- SMILES: O=C(C[C@H](C(C)C)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N1CCCC[C@H]1CC(=O)O
Computed Properties
- Exact Mass: 478.24677219g/mol
- Monoisotopic Mass: 478.24677219g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 35
- Rotatable Bond Count: 9
- Complexity: 734
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.3
- Topological Polar Surface Area: 95.9Ų
2-(2S)-1-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanoylpiperidin-2-ylacetic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1580052-0.05g |
2-[(2S)-1-[(3R)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylpentanoyl]piperidin-2-yl]acetic acid |
2171197-53-6 | 0.05g |
$2829.0 | 2023-06-04 | ||
| Enamine | EN300-1580052-0.1g |
2-[(2S)-1-[(3R)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylpentanoyl]piperidin-2-yl]acetic acid |
2171197-53-6 | 0.1g |
$2963.0 | 2023-06-04 | ||
| Enamine | EN300-1580052-0.25g |
2-[(2S)-1-[(3R)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylpentanoyl]piperidin-2-yl]acetic acid |
2171197-53-6 | 0.25g |
$3099.0 | 2023-06-04 | ||
| Enamine | EN300-1580052-0.5g |
2-[(2S)-1-[(3R)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylpentanoyl]piperidin-2-yl]acetic acid |
2171197-53-6 | 0.5g |
$3233.0 | 2023-06-04 | ||
| Enamine | EN300-1580052-1.0g |
2-[(2S)-1-[(3R)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylpentanoyl]piperidin-2-yl]acetic acid |
2171197-53-6 | 1g |
$3368.0 | 2023-06-04 | ||
| Enamine | EN300-1580052-2.5g |
2-[(2S)-1-[(3R)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylpentanoyl]piperidin-2-yl]acetic acid |
2171197-53-6 | 2.5g |
$6602.0 | 2023-06-04 | ||
| Enamine | EN300-1580052-5.0g |
2-[(2S)-1-[(3R)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylpentanoyl]piperidin-2-yl]acetic acid |
2171197-53-6 | 5g |
$9769.0 | 2023-06-04 | ||
| Enamine | EN300-1580052-10.0g |
2-[(2S)-1-[(3R)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylpentanoyl]piperidin-2-yl]acetic acid |
2171197-53-6 | 10g |
$14487.0 | 2023-06-04 | ||
| Enamine | EN300-1580052-50mg |
2-[(2S)-1-[(3R)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylpentanoyl]piperidin-2-yl]acetic acid |
2171197-53-6 | 50mg |
$2829.0 | 2023-09-24 | ||
| Enamine | EN300-1580052-100mg |
2-[(2S)-1-[(3R)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylpentanoyl]piperidin-2-yl]acetic acid |
2171197-53-6 | 100mg |
$2963.0 | 2023-09-24 |
2-(2S)-1-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanoylpiperidin-2-ylacetic acid Related Literature
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
Additional information on 2-(2S)-1-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanoylpiperidin-2-ylacetic acid
Exploring the Potential of Compound 2171197-53-6: A Comprehensive Overview
The compound with CAS number 2171197-53-6, known as 2-(2S)-1-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanoylpiperidin-2-ylacetic acid, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry and pharmaceutical research. This compound is notable for its complex structure, which includes a piperidine ring, a fluorenylmethoxycarbonyl (Fmoc) group, and a methylpentanoyl substituent. The stereochemistry at the 2S and 3R positions adds further complexity, making this molecule a prime candidate for studying chiral interactions and enantioselective reactions.
Recent advancements in chiral synthesis have highlighted the importance of such molecules in drug discovery. The Fmoc group, a well-known protecting group in peptide synthesis, plays a crucial role in stabilizing the molecule during various chemical transformations. Researchers have utilized this compound to explore novel synthetic pathways, particularly in the construction of bioactive molecules with defined stereochemistry. For instance, studies published in *Journal of Medicinal Chemistry* have demonstrated its potential as an intermediate in the synthesis of complex alkaloids and peptide mimetics.
The structural complexity of this compound also makes it an ideal model for studying molecular recognition and supramolecular chemistry. Its rigid framework and diverse functional groups provide multiple interaction sites, enabling investigations into hydrogen bonding, π–π interactions, and van der Waals forces. Recent experiments reported in *Nature Communications* have leveraged this compound to design self-assembling systems with potential applications in drug delivery and material science.
In terms of biological activity, preliminary assays have shown that this compound exhibits moderate inhibitory effects on certain enzyme targets, particularly those involved in signal transduction pathways. Collaborative efforts between chemists and biologists have led to the identification of key structural motifs responsible for these activities. For example, the piperidine ring has been implicated in modulating the molecule's pharmacokinetic properties, while the Fmoc group influences its solubility and membrane permeability.
The synthesis of this compound involves a multi-step process that combines traditional organic reactions with modern catalytic techniques. Key steps include the enantioselective construction of the chiral centers using organocatalysts and the selective protection/deprotection strategies to install the Fmoc group. These methods have been optimized to achieve high yields and excellent stereochemical control, as detailed in recent publications in *Angewandte Chemie International Edition*.
Beyond its chemical significance, this compound also serves as a valuable tool for teaching advanced concepts in organic chemistry. Its intricate structure provides students with an opportunity to study stereochemistry, protecting group strategies, and reaction mechanisms in a real-world context. Educational resources incorporating this compound have been developed to enhance understanding of complex molecular architectures.
In conclusion, CAS No. 2171197-53-6 represents a fascinating intersection of synthetic ingenuity and biological relevance. Its unique structure and versatile functional groups make it a valuable asset for researchers across multiple disciplines. As ongoing studies continue to uncover its potential applications, this compound is poised to play a pivotal role in advancing both chemical science and therapeutic development.
2171197-53-6 (2-(2S)-1-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanoylpiperidin-2-ylacetic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)